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Compound of Interest

5-(Benzo[d][1,3]dioxol-5-
Compound Name:
yl)picolinic acid

Cat. No. B592018

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the agonist activity of novel 1,3-
benzodioxole derivatives on auxin receptors, with a focus on the potent agonist K-10. The
provided protocols and data are intended to guide researchers in the screening,
characterization, and application of this chemical class for promoting plant growth, particularly
root development.

Introduction

Auxins are a class of plant hormones that play a crucial role in regulating various aspects of
plant growth and development. The discovery of synthetic auxin analogs has been instrumental
in agricultural and horticultural practices. Recently, a series of N-(benzo[d][1][2]dioxol-5-yl)-2-
(one-benzylthio) acetamides (K-1 to K-22) has been identified as a promising new class of
auxin receptor agonists.[1][2][3][4] This series was developed through computer-aided drug
design and has demonstrated significant potential as root growth promoters.[1][2][3]

One derivative, designated K-10, has shown exceptional activity, surpassing that of the
commonly used synthetic auxin, 1-naphthylacetic acid (NAA).[1][3][4] Mechanistic studies have
confirmed that K-10 functions by binding to the auxin receptor TIR1 (Transport Inhibitor
Response 1), initiating downstream auxin signaling pathways.[1][3][4][5] This document details
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the experimental data, protocols, and signaling pathways associated with these novel
benzodioxole derivatives.

Data Presentation

The following table summarizes the quantitative data for the lead compound K-10 in
comparison to the synthetic auxin NAA.

Compound Parameter Value Plant Species

Binding Energy with

K-10 -8.62 kJ mol—1 Arabidopsis thaliana
TIR1
Binding Energy with ] ) )
NAA -7.67 kJ mol—1 Arabidopsis thaliana
TIR1
Root Primordia ) ) )
K-10 3.2 Arabidopsis thaliana
Number

Root Primordia ) ) )
NAA 2.6 Arabidopsis thaliana
Number

Root Primordia ) ) )
DMSO (Control) 15 Arabidopsis thaliana
Number

Signaling Pathway

The agonist activity of benzodioxole derivatives like K-10 on the auxin receptor TIR1 initiates a
signaling cascade that leads to changes in gene expression and ultimately promotes root
growth. The following diagram illustrates this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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